Cas no 24027-82-5 (Benzo[a]pyren-5-ol, acetate (8CI,9CI))
24027-82-5 structure
Product Name:Benzo[a]pyren-5-ol, acetate (8CI,9CI)
CAS No:24027-82-5
MF:C22H14O2
MW:310.345366001129
CID:290382
PubChem ID:146881
Update Time:2025-04-19
Benzo[a]pyren-5-ol, acetate (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyren-5-ol, acetate (8CI,9CI)
- Benzo[pqr]tetraphen-5-yl acetate
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(acetyloxy)-
- 5-(Acetyloxy)-2,4,6(1H,3H,5H)-pyrimidinetrione
- 5-acetoxy-barbituric acid
- 5-Acetoxy-barbitursaeure
- 5-Acetoxybenzo[a]pyrene
- 5-Acetoxybenzo< a> pyrene
- 5-acetoxy-pyrimidine-2,4,6-trione
- AC1L2WOO
- Acetyldialuric acid
- BRN 0188162
- LS-135664
- Benzo(a)pyren-5-ol, acetate
- 24027-82-5
- DTXSID40946877
-
- Inchi: 1S/C22H14O2/c1-13(23)24-20-12-16-7-4-6-14-9-10-18-17-8-3-2-5-15(17)11-19(20)22(18)21(14)16/h2-12H,1H3
- InChI Key: FRJCAHNSPSIPAG-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=CC2=CC=CC3=CC=C4C5C=CC=CC=5C=C1C4=C23
Computed Properties
- Exact Mass: 310.09942
- Monoisotopic Mass: 310.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 6
Experimental Properties
- Density: 1.327
- Boiling Point: 528.9°Cat760mmHg
- Flash Point: 159.7°C
- Refractive Index: 1.819
- PSA: 26.3
Benzo[a]pyren-5-ol, acetate (8CI,9CI) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
24027-82-5 (Benzo[a]pyren-5-ol, acetate (8CI,9CI)) Related Products
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